molecular formula C20H19BrFNO2 B296576 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

Cat. No. B296576
M. Wt: 404.3 g/mol
InChI Key: BOKUEZDPRWVPMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of cyclopenta[c]quinoline derivatives and has been shown to exhibit a range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival, which may contribute to its anticancer properties. It has also been found to have antiviral and antimicrobial activity, possibly by interfering with the replication of viruses and bacteria.
Biochemical and Physiological Effects:
8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been shown to have a range of biochemical and physiological effects in the body. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and suppress angiogenesis (the formation of new blood vessels). It has also been found to have antiviral and antimicrobial activity, possibly by interfering with the replication of viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain receptors in the body, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research and development of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One potential direction is the development of new drugs that are based on this compound, particularly for the treatment of cancer and viral infections. Another direction is the exploration of the structure-activity relationship of this compound, which may lead to the development of more potent and selective derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves a series of chemical reactions that can be carried out in a laboratory setting. The most common method for synthesizing this compound involves the condensation of 2,3-dimethoxybenzaldehyde with 1,2,3,9-tetrahydro-6H-pyrido[4,3-b]carbazole-6-one in the presence of a brominating agent and a fluorinating agent. The resulting product is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. This compound has been shown to exhibit a range of biological activities, including anticancer, antiviral, and antimicrobial properties. It has also been found to have a high affinity for certain receptors in the body, making it a promising candidate for the development of new drugs.

properties

Molecular Formula

C20H19BrFNO2

Molecular Weight

404.3 g/mol

IUPAC Name

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

InChI

InChI=1S/C20H19BrFNO2/c1-24-17-8-4-7-14(20(17)25-2)18-13-6-3-5-12(13)15-9-11(21)10-16(22)19(15)23-18/h3-5,7-10,12-13,18,23H,6H2,1-2H3

InChI Key

BOKUEZDPRWVPMX-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1OC)C2C3CC=CC3C4=CC(=CC(=C4N2)F)Br

Canonical SMILES

COC1=CC=CC(=C1OC)C2C3CC=CC3C4=C(N2)C(=CC(=C4)Br)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.